Cas no 1060350-98-2 (N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 1060350-98-2
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• CID: 6016556
• PubChem ID: 25869142
• Update Time: 2025-05-19

N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide
• N'-(2-chlorophenyl)-N-(2-thiophen-3-ylethyl)oxamide
• 1060350-98-2
• AKOS024498563
• N1-(2-chlorophenyl)-N2-(2-(thiophen-3-yl)ethyl)oxalamide
• N'-(2-chlorophenyl)-N-[2-(thiophen-3-yl)ethyl]ethanediamide
• F5104-0158

• Inchi： 1S/C14H13ClN2O2S/c15-11-3-1-2-4-12(11)17-14(19)13(18)16-7-5-10-6-8-20-9-10/h1-4,6,8-9H,5,7H2,(H,16,18)(H,17,19)
• InChI Key： SYFFERGUPFNZMA-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CSC=1)(=O)C(NC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 308.0386265g/mol
• Monoisotopic Mass: 308.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide

Introduction to N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide (CAS No. 1060350-98-2)

N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide, a compound with the chemical identifier CAS No. 1060350-98-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chlorophenyl and thiophen-3-yl moieties in its molecular framework suggests a unique combination of electronic and steric properties that make it a promising candidate for further investigation.

The compound's structure, featuring an ethanediamide backbone, introduces a rich palette of functional groups that can be exploited for various chemical modifications. These modifications are crucial for tailoring the pharmacological properties of the molecule, such as its solubility, bioavailability, and target specificity. In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The incorporation of a thiophene ring into the molecular structure not only enhances its complexity but also opens up possibilities for exploring new pharmacological pathways.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel therapeutic agents. Thiophenes, known for their stability and ability to form multiple hydrogen bonds, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide leverages these properties by integrating a thiophen-3-yl group into its structure, which may contribute to its potential therapeutic efficacy.

The chlorophenyl moiety in the molecule adds another layer of functionality, which can influence both the electronic distribution and the metabolic stability of the compound. Chlorinated aromatic compounds are well-documented for their role in pharmaceuticals, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The combination of these two functional groups in N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide suggests that it may exhibit unique interactions with biological targets, making it a valuable scaffold for drug discovery.

In the realm of drug development, the synthesis and optimization of such complex molecules are critical steps that require meticulous planning and execution. The ethanediamide backbone provides a versatile platform for further derivatization, allowing chemists to explore various structural modifications. These modifications can be guided by computational modeling and high-throughput screening techniques to identify molecules with enhanced pharmacological profiles.

The potential applications of N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing novel materials with specialized properties. For instance, its ability to form stable complexes with metal ions could lead to applications in catalysis or material science. Additionally, its heterocyclic nature may contribute to its stability under various environmental conditions, making it suitable for industrial applications.

The compound's molecular structure also raises interesting questions about its interaction with biological systems. The presence of both polar and non-polar regions in its framework suggests that it may be able to interact with a wide range of biological targets. This versatility is particularly valuable in drug discovery, where identifying molecules that can bind effectively to multiple targets is often key to developing effective therapies.

Recent advancements in analytical chemistry have enabled more precise characterization of complex molecules like N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecular structure and dynamics. These insights are crucial for understanding how the compound behaves in different environments and how it interacts with biological systems.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions or asymmetric synthesis techniques, can enhance the efficiency and selectivity of these processes.

The potential therapeutic applications of N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide are still being explored, but preliminary studies suggest that it may have significant benefits in areas such as cancer therapy and inflammation control. Its ability to modulate biological pathways through precise interactions with target proteins makes it a promising candidate for developing novel treatments.

In conclusion, N'-(2-chlorophenyl)-N-2-(thiophen-3-yl)ethylethanediamide (CAS No. 1060350-98-2) represents a fascinating example of how complex molecular structures can be leveraged for pharmaceutical applications. Its unique combination of functional groups and structural features makes it a valuable scaffold for drug discovery and material science. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an important role in advancing scientific knowledge and therapeutic innovation.